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Compound of Interest

Compound Name: NC1153

Cat. No.: B1677924

For Researchers, Scientists, and Drug Development Professionals

Introduction

NC1153 is a potent and selective, orally active inhibitor of Janus kinase 3 (JAK3), a critical
enzyme in the signaling pathways of several cytokines essential for lymphocyte development
and function.[1][2] By blocking the interleukin-2 (IL-2)-induced activation of JAK3 and its
downstream substrates, STAT5a and STAT5b, NC1153 serves as a valuable tool for research
in immunology, oncology, and transplantation.[1][2] These application notes provide detailed
protocols for the proper dissolution and storage of NC1153 to ensure its stability and efficacy in
experimental settings.

Physicochemical Properties

o |[UPAC Name: 2,12-Bis[(dimethylamino)methyl]-cyclododecanone

CAS Number: 150661-91-9[1]

Molecular Formula: C1sH36N20[1]

Molecular Weight: 296.49 g/mol [1]

Appearance: Solid powder[1]
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Quantitative Data Summary

The following tables summarize the recommended storage conditions and available solubility
data for NC1153. It is crucial for researchers to perform their own validation for specific
experimental needs.

Table 1: Recommended Storage Conditions

Short-Term Storage Long-Term Storage

Form Shipping Condition
(Days to Weeks) (Months to Years)
] 0 - 4°C (Dry and dark)  -20°C (Dry and dark) ]
Solid Powder o o Ambient Temperature

Stock Solution (in

Not Recommended -20°C (up to 1 month) N/A
DMSO)

Note: For long-term storage of solutions, it is recommended to prepare aliquots in tightly sealed
vials to avoid repeated freeze-thaw cycles.

Table 2: Solubility Data
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Maximum Recommended
Solvent . Notes
Concentration

Further dilution in aqueous
DMSO =3 mg/mL buffers may be required for
cell-based assays.

It is recommended to test

solubility in a small aliquot

Ethanol Data not available )
before preparing a stock
solution.
Direct dissolution in aqueous
buffers is not recommended. A

PBS (pH 7.2) Likely Insoluble stock solution in an organic
solvent should be prepared
first.

Water Insoluble

Note: The solubility data presented here is based on information from suppliers and may vary
between batches. It is strongly recommended that researchers determine the solubility for their
specific lot and experimental conditions.

Experimental Protocols

4.1. Preparation of a 10 mM Stock Solution in DMSO

Materials:

NC1153 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Calibrated pipettes
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Procedure:

» Equilibration: Before opening, allow the vial of NC1153 powder to equilibrate to room
temperature for at least 30 minutes. This prevents condensation from forming on the
compound.

e Weighing: Accurately weigh the desired amount of NC1153 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.965
mg of NC1153 (Molecular Weight = 296.49).

» Dissolution: Add the appropriate volume of anhydrous DMSO to the tube. For the example
above, add 1 mL of DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (not exceeding 40°C) may assist in dissolution, but should
be done with caution to avoid degradation.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes. Store the aliquots at -20°C for long-term use.

4.2. Protocol for Use in Cell-Based Assays

Materials:

e 10 mM NC1153 stock solution in DMSO

e Appropriate cell culture medium (e.g., RPMI-1640, DMEM)
e Cells of interest

Procedure:

e Thawing: Thaw a single-use aliquot of the 10 mM NC1153 stock solution at room
temperature.

o Serial Dilution: Prepare serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations for your experiment.
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o Important: The final concentration of DMSO in the cell culture should be kept low (typically
< 0.5%) to avoid solvent-induced toxicity. Prepare a vehicle control with the same final
concentration of DMSO.

e Treatment: Add the diluted NC1153 or vehicle control to your cell cultures and incubate for
the desired duration of the experiment.

Visualization of Signaling Pathway and

Experimental Workflow

5.1. NC1153 Inhibition of the JAK3-STAT5 Signaling Pathway

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1677924?utm_src=pdf-body
https://www.benchchem.com/product/b1677924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Extracellular Space

Binding

Cell M¢gmbrane
\/

IL-2 Receptor

Recruitment &
Activation

Cytoplasm

JAKS (inactive)

|
Autophosphorylation Inhibition

JAKS3 (active)
P-Tyr

Phosphorylation

STAT5a/b

Dimerization

STAT5a/b Dimer
P-Tyr

Nuclear
T'ranslocation

Nudleus

Gene Transcription

Click to download full resolution via product page

Caption: NC1153 inhibits the phosphorylation cascade of the JAK3-STAT5 pathway.
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5.2. Experimental Workflow for NC1153 Stock Preparation
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Caption: Workflow for preparing and storing NC1153 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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